Cas no 895023-42-4 (N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 895023-42-4
• MF: C₂₂H₁₆ClN₃O₃S
• MW: 437.898742675781
• CID: 6472251
• Update Time: 2025-05-30

N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 1,4-Benzodioxin-6-carboxamide, N-(6-chloro-2-benzothiazolyl)-2,3-dihydro-N-(3-pyridinylmethyl)-

• Inchi： 1S/C22H16ClN3O3S/c23-16-4-5-17-20(11-16)30-22(25-17)26(13-14-2-1-7-24-12-14)21(27)15-3-6-18-19(10-15)29-9-8-28-18/h1-7,10-12H,8-9,13H2
• InChI Key： RTBPMABNOMPATE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(N(C3=NC4=CC=C(Cl)C=C4S3)CC3=CC=CN=C3)=O)C=C2OCC1

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• Boiling Point: 646.3±65.0 °C(Predicted)
• pka: 4.42±0.12(Predicted)

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Introduction to N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 895023-42-4)

N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, identified by its CAS number 895023-42-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug development.

The structural framework of this compound consists of several key pharmacophoric elements that contribute to its biological activity. The presence of a benzothiazole moiety at the 6-chloro-substituted position and a pyridine ring at the N-methyl position introduces specific interactions with biological targets. These structural components are well-known for their role in modulating various biological pathways, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their therapeutic potential. The benzodioxine core in this molecule is particularly noteworthy, as it is known to exhibit a range of biological activities. Studies have shown that benzodioxine derivatives can interact with multiple targets, including enzymes and receptors, which are involved in various disease pathways. This broad spectrum of interaction makes N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide an intriguing subject for further research.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The chloro-substituted benzothiazole ring is a critical component that must be synthesized with precision. Recent advancements in synthetic methodologies have enabled the efficient preparation of such complex molecules, which has facilitated the exploration of their pharmacological properties.

Evidence from preclinical studies suggests that N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide exhibits notable biological activity. Specifically, it has been observed to demonstrate inhibitory effects on certain enzymes and receptors that are implicated in inflammatory and neurological disorders. These findings align with the broader trend in drug discovery towards targeting multiple pathways simultaneously, which can lead to more effective therapeutic outcomes.

The compound's potential as an anti-inflammatory agent is particularly promising. Chronic inflammation is a hallmark of many diseases, and inhibiting key inflammatory pathways can lead to significant therapeutic benefits. The combination of the benzothiazole and pyridine moieties in this molecule suggests that it may interact with multiple inflammatory mediators, providing a multifaceted approach to managing inflammation.

In addition to its anti-inflammatory properties, N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has shown potential in preclinical models related to neurological disorders. The benzodioxine core is known to interact with neurotransmitter systems, which could make this compound useful in treating conditions such as depression and anxiety. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential in these areas.

The development of novel drug candidates often involves extensive computational modeling and molecular docking studies to predict their interactions with biological targets. These computational approaches have become increasingly sophisticated and accurate over the years, allowing researchers to identify promising candidates more efficiently. In the case of N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yliumethyl)]-N - ( pyridin - 3 - yl) - 2 , 3 - dihydro - 1 , 4 - benzodioxine - 6 - carboxamide (CAS No. 89502342 - 4), these studies have provided valuable insights into its binding affinity and mode of interaction with potential targets.

The compound's structural features make it a versatile scaffold for further derivatization and optimization. By modifying specific functional groups or introducing new substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility is crucial in drug discovery pipelines, as it allows for the development of molecules that are both effective and well-tolerated by patients.

In conclusion, N-(< strong > 6 - chloro - 1 , 3 - benzothiazol - 2 - yl ) - N - ( pyridin - 3 - ylmethyl ) - 2 , 3 - dihydro - 1 , 4 - benzodioxine - 6 - carboxamide (CAS No. 89502342 - 4) is a compound with significant therapeutic potential. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation in pharmaceutical research. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.